2-imino-N-(2-methoxyethyl)-1-(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-imino-N-(2-methoxyethyl)-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C21H26N6O4/c1-30-11-5-23-20(28)15-14-16-19(24-17-4-2-3-6-26(17)21(16)29)27(18(15)22)8-7-25-9-12-31-13-10-25/h2-4,6,14,22H,5,7-13H2,1H3,(H,23,28)
• InChI Key: GDGAUFNLBATHBI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCN4CCOCC4
• Molecular Formula: C21H26N6O4
• Molecular Weight: 426.5 g/mol
• CAS No.: 867136-70-7

Description

2-imino-N-(2-methoxyethyl)-1-(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C21H26N6O4 and its molecular weight is 426.477. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone indicates the potential for anti-inflammatory and analgesic agents. These compounds exhibit high inhibitory activity on COX-2 selectivity, demonstrating significant analgesic and anti-inflammatory activities, suggesting that related compounds could be explored for similar biological activities in scientific research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Medicinal Chemistry and Drug Discovery

The discovery of benzimidazole derivatives as renin inhibitors for potential treatment of hypertension showcases the process of optimizing compounds to improve pharmacokinetic profiles while maintaining or enhancing biological activity. This research demonstrates the importance of structural modification in drug discovery, particularly in improving oral bioavailability and potency of compounds (Tokuhara et al., 2018).

Advanced Synthesis Techniques

Studies on the Rhodium(III)-catalyzed imidoyl C-H activation and coupling with diazo esters to give pyrido[1,2-a]pyrimidin-4-ones illustrate advanced synthetic techniques for constructing complex heterocyclic structures. This research highlights the utility of these methods in generating compounds with a broad range of functional groups, which could be applicable to the synthesis of compounds like 2-imino-N-(2-methoxyethyl)-1-(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide for specific research applications (Hoang, Zoll, & Ellman, 2019).

Radiochemistry for Imaging Applications

The synthesis of [11C]HG-10-102-01 as a potential PET agent for imaging LRRK2 enzyme in Parkinson's disease represents a specific application of radiochemistry in neuroscience research. Such compounds are essential for developing imaging agents that can help in the diagnosis and study of neurological conditions, indicating a potential area of application for structurally related compounds (Wang, Gao, Xu, & Zheng, 2017).